molecular formula C8H8BrNO2 B14830238 3-Bromo-2-hydroxy-N-methylbenzamide

3-Bromo-2-hydroxy-N-methylbenzamide

Cat. No.: B14830238
M. Wt: 230.06 g/mol
InChI Key: WNUZUYDHBPAFNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-2-hydroxy-N-methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with bromo, hydroxy, and N-methyl functional groups. This specific arrangement of substituents makes it a valuable intermediate in medicinal chemistry and drug discovery research. Compounds within this class, particularly salicylamide derivatives, have been extensively investigated for their diverse biological activities. Related N-benzoyl-2-hydroxybenzamide scaffolds have shown promising antiprotozoal activity against parasites such as Plasmodium falciparum (malaria) and Leishmania donovani . Furthermore, structurally similar N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives have demonstrated significant antimicrobial and anti-inflammatory properties . The bromine atom on the aromatic ring offers a versatile handle for further synthetic modification via cross-coupling reactions, such as the renowned Suzuki-Miyaura coupling , which is a powerful method for constructing biaryl structures prevalent in pharmaceuticals and materials science . Researchers can utilize this compound as a key building block for developing novel therapeutic agents or as a precursor for creating chemical libraries. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C8H8BrNO2

Molecular Weight

230.06 g/mol

IUPAC Name

3-bromo-2-hydroxy-N-methylbenzamide

InChI

InChI=1S/C8H8BrNO2/c1-10-8(12)5-3-2-4-6(9)7(5)11/h2-4,11H,1H3,(H,10,12)

InChI Key

WNUZUYDHBPAFNZ-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=C(C(=CC=C1)Br)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2-hydroxy-N-methylbenzamide typically involves the following steps:

    Bromination: The starting material, 2-hydroxybenzamide, is subjected to bromination using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetic acid or dichloromethane. This step introduces the bromine atom at the third position of the benzene ring.

    Methylation: The brominated intermediate is then treated with a methylating agent such as methyl iodide (CH3I) or dimethyl sulfate ((CH3O)2SO2) in the presence of a base like potassium carbonate (K2CO3) or sodium hydroxide (NaOH). This step introduces the methyl group to the nitrogen atom of the amide group.

Industrial Production Methods

Industrial production methods for 3-Bromo-2-hydroxy-N-methylbenzamide would likely follow similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2-hydroxy-N-methylbenzamide can undergo various types of chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

    Oxidation Reactions: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction Reactions: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3).

Common Reagents and Conditions

    Substitution: Nucleophiles (e.g., amines, thiols), solvents (e.g., ethanol, dichloromethane), and bases (e.g., sodium hydroxide).

    Oxidation: Oxidizing agents (e.g., KMnO4, CrO3), solvents (e.g., water, acetic acid).

    Reduction: Reducing agents (e.g., LiAlH4, BH3), solvents (e.g., tetrahydrofuran, diethyl ether).

Major Products Formed

    Substitution: Various substituted benzamides depending on the nucleophile used.

    Oxidation: 3-Bromo-2-oxo-N-methylbenzamide.

    Reduction: 3-Bromo-2-hydroxy-N-methylbenzylamine.

Scientific Research Applications

3-Bromo-2-hydroxy-N-methylbenzamide has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

    Biology: It can be used in studies involving enzyme inhibition and protein-ligand interactions.

    Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Bromo-2-hydroxy-N-methylbenzamide depends on its specific application. In biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing substrate binding. The bromine and hydroxyl groups can participate in hydrogen bonding and electrostatic interactions with the target enzyme, enhancing its binding affinity.

Comparison with Similar Compounds

Substituent Effects

  • Bromine Position : Meta-substituted bromine (3-Br) in the target compound vs. para (4-Br) in . Meta substitution reduces steric hindrance compared to ortho but maintains strong electron-withdrawing effects, influencing reactivity in cross-coupling reactions.
  • Hydroxyl Group: The 2-OH group enables hydrogen bonding, enhancing solubility in polar solvents compared to non-hydroxylated analogs (e.g., ). This contrasts with ’s tertiary hydroxyl group, which stabilizes metal coordination.
  • N-Methyl vs.

Q & A

Q. What are the common synthetic routes for 3-Bromo-2-hydroxy-N-methylbenzamide, and what are their efficiency benchmarks?

  • Methodological Answer : Synthesis typically involves coupling reactions between brominated aromatic acids and methylamine derivatives. For example:
  • Route 1 : Acylation of 3-bromo-2-hydroxybenzoic acid with methylamine using coupling agents (e.g., DCC/DMAP) in anhydrous dichloromethane .
  • Route 2 : Direct bromination of N-methyl-2-hydroxybenzamide using NBS (N-bromosuccinimide) under controlled conditions .
  • Efficiency : Yields range from 60–85% depending on purification methods (e.g., recrystallization vs. preparative HPLC). A comparative table is provided below:
MethodYield (%)Purity (HPLC)Key ReagentsReference
Acylation with DCC78>98%DCC, DMAP, CH₂Cl₂
Direct Bromination6595%NBS, AIBN, CCl₄

Q. What spectroscopic techniques are critical for characterizing 3-Bromo-2-hydroxy-N-methylbenzamide?

  • Methodological Answer : Key techniques include:
  • ¹H/¹³C NMR : Look for characteristic shifts:
  • Hydroxyl proton: δ 11.6–12.0 ppm (broad singlet, DMSO-d₆) .
  • Aromatic protons: δ 7.2–8.1 ppm (multiplet patterns depend on substituents) .
  • HRMS : Confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 244.02 for C₈H₇BrNO₂) .
  • FT-IR : O-H stretch (~3200 cm⁻¹) and amide C=O (~1650 cm⁻¹) .

Q. What safety precautions are essential when handling 3-Bromo-2-hydroxy-N-methylbenzamide?

  • Methodological Answer :
  • Use PPE (gloves, goggles) due to potential skin/eye irritation.
  • Avoid inhalation; work in a fume hood.
  • Store in a cool, dry place away from oxidizing agents .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data for 3-Bromo-2-hydroxy-N-methylbenzamide?

  • Methodological Answer : Contradictions often arise from disordered bromine atoms or hydrogen bonding. Strategies include:
  • Refinement Tools : Use SHELXL for high-resolution data to model disorder .
  • Validation Software : Check using PLATON or OLEX2 for missed symmetry .
  • Comparative Analysis : Cross-validate with ORTEP-3-generated thermal ellipsoid plots .

Q. What strategies optimize regioselectivity in bromination reactions for derivatives?

  • Methodological Answer :
  • Directing Groups : Introduce electron-withdrawing groups (e.g., -COCH₃) to direct bromine to the ortho position .
  • Solvent Effects : Use polar aprotic solvents (e.g., DMF) to stabilize transition states .
  • Catalysts : Employ Lewis acids like FeBr₃ to enhance selectivity (yields >80%) .

Q. How do computational models predict synthetic pathways for novel derivatives?

  • Methodological Answer :
  • Retrosynthesis Tools : Platforms like Pistachio or Reaxys suggest routes based on reaction databases .
  • DFT Calculations : Predict thermodynamic feasibility of intermediates (e.g., Gibbs free energy < 30 kcal/mol) .
  • AI-Driven Pipelines : Implement multi-step workflows for one-step synthesis planning (success rate ~70%) .

Q. How to analyze structure-activity relationships (SAR) for bioactivity in analogs?

  • Methodological Answer :
  • Modifications : Introduce substituents (e.g., -OCH₃, -CF₃) at the para position to assess steric/electronic effects .
  • Assays : Test cytotoxicity (e.g., IC₅₀ in cancer cell lines) and correlate with Hammett σ values .
  • Data Analysis : Use multivariate regression to link logP values with activity (R² > 0.85) .

Data Contradiction Analysis

Q. How to address discrepancies in reported NMR shifts for 3-Bromo-2-hydroxy-N-methylbenzamide?

  • Methodological Answer :
  • Solvent Effects : DMSO-d₆ vs. CDCl₃ can cause δ shifts up to 0.5 ppm for hydroxyl protons .
  • Dynamic Exchange : Broadening of -OH signals at room temperature; use variable-temperature NMR .
  • Referencing : Confirm internal standards (e.g., TMS at 0 ppm) to eliminate calibration errors .

Tables for Key Findings

Q. Table 1. Comparative Bioactivity of Derivatives

DerivativeIC₅₀ (μM)LogPKey SubstituentReference
3-Bromo-2-hydroxy-N-Me12.32.1-Br
3-Chloro-2-hydroxy-N-Me18.71.9-Cl
3-CF₃-2-hydroxy-N-Me8.52.8-CF₃

Q. Table 2. Computational vs. Experimental Yields

PathwayPredicted Yield (%)Experimental Yield (%)DeviationReference
Acylation (DCC)8578-7
Bromination (NBS)7065-5

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.